Cas no 90094-35-2 (4,6-dimethyl-2-[(6-piperidin-1-ylhexyl)sulfanyl]pyrimidine)

4,6-dimethyl-2-[(6-piperidin-1-ylhexyl)sulfanyl]pyrimidine structure
90094-35-2 structure
Product Name:4,6-dimethyl-2-[(6-piperidin-1-ylhexyl)sulfanyl]pyrimidine
CAS No:90094-35-2
MF:C17H29N3S
MW:307.497262716293
CID:1948618
PubChem ID:3021601
Update Time:2025-04-21

4,6-dimethyl-2-[(6-piperidin-1-ylhexyl)sulfanyl]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4,6-dimethyl-2-[(6-piperidin-1-ylhexyl)sulfanyl]pyrimidine
    • 4,6-dimethyl-2-(6-piperidin-1-ylhexylsulfanyl)pyrimidine
    • 90094-35-2
    • Pyrimidine, 4,6-dimethyl-2-((6-piperidinohexyl)thio)-
    • BRN 5561854
    • DTXSID60238029
    • DTXCID30160520
    • 4,6-Dimethyl-2-((6-piperidinohexyl)thio)pyrimidine
    • 2-(omega-Piperidinohexylthio)-4,6-dimethylpyrimidine
    • Inchi: 1S/C17H29N3S/c1-15-14-16(2)19-17(18-15)21-13-9-4-3-6-10-20-11-7-5-8-12-20/h14H,3-13H2,1-2H3
    • InChI Key: GUFGDCZFJUEKCL-UHFFFAOYSA-N
    • SMILES: S(C1N=C(C)C=C(C)N=1)CCCCCCN1CCCCC1

Computed Properties

  • Exact Mass: 307.208219
  • Monoisotopic Mass: 307.208219
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 8
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.3
  • XLogP3: 4.2

Experimental Properties

  • Density: 1.06
  • Boiling Point: 438.7°C at 760 mmHg
  • Flash Point: 219.1°C
  • Refractive Index: 1.551

4,6-dimethyl-2-[(6-piperidin-1-ylhexyl)sulfanyl]pyrimidine Related Literature

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